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Compound of Interest

Compound Name: Cyclooctanamine

Cat. No.: B1218968

For immediate release: This document provides essential safety and logistical information for
the proper disposal of cyclooctanamine, a corrosive and combustible liquid utilized in various
research and development applications. Adherence to these procedures is critical for ensuring
laboratory safety, environmental protection, and regulatory compliance. This guide is intended
for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Cyclooctanamine is classified as a hazardous substance requiring careful handling to mitigate
risks. It is a corrosive material that can cause severe skin burns and eye damage, and it is also
a combustible liquid.[1] Personnel handling cyclooctanamine waste must wear appropriate
Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and
a laboratory coat. All handling of cyclooctanamine waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Cyclooctanamine Properties and Hazards

A summary of key quantitative data for cyclooctanamine is presented in the table below for
easy reference. This information is critical for safe handling and in determining appropriate
disposal pathways.
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Property Value Source
CAS Number 5452-37-9 [21[31[4][5]
Molecular Formula C8H17N [2][4]
Molecular Weight 127.23 g/mol [2][41[5]
Appearance C.:Ieér colorless to light yellow 2]

liquid
Boiling Point 190 °C (374 °F) 2]
Melting Point -48 °C (-54.4 °F) [2]
Flash Point 62 °C (143.6 °F) [2]
Density 0.928 g/mL at 25 °C [2]

Water Solubility

10.2 g/L at 20 °C

[2]

pH

11.5 (4g/l, H20, 20°C)

[2]

UN Number

2735

[1]

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of cyclooctanamine is through a licensed
hazardous waste management company.[1] In a research or institutional setting, this process is
typically managed by the Environmental Health and Safety (EHS) department.

Waste Identification and Segregation

Proper identification and segregation of chemical waste are the foundational steps for safe
disposal.

o Labeling: All containers holding cyclooctanamine waste must be clearly and accurately
labeled with the full chemical name, "Cyclooctanamine,” and prominently display the words
"Hazardous Waste." The label should also include the appropriate hazard pictograms for
corrosion and flammability.
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e Segregation: Cyclooctanamine waste must be segregated from incompatible materials to
prevent dangerous chemical reactions. Specifically, it must be kept separate from:

[e]

Strong oxidizing agents

Acids

o

Acid chlorides

[¢]

o

Acid anhydrides

[e]

Carbon dioxide[1]

The following diagram illustrates the general workflow for the proper disposal of
cyclooctanamine.
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Cyclooctanamine Disposal Workflow

Generation of
Cyclooctanamine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste container
properly labeled?

Yes

Label container with
‘Hazardous Waste - Cyclooctanamine’
and hazard pictograms.

Store in a designated,
well-ventilated hazardous
waste accumulation area.

Is the waste segregated
from incompatible materials?

Yes

Segregate from acids, oxidizers,
acid chlorides, etc.

Contact Environmental Health
& Safety (EHS) for pickup.

EHS transports waste to a
licensed hazardous waste
disposal facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Cyclooctanamine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218968#cyclooctanamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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